Cas no 1255309-13-7 (4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-9H-carbazole)

• Product Name: 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-9H-carbazole
• CAS No: 1255309-13-7
• MF: C₁₈H₂₀BNO₂
• MW: 293.167904853821
• MDL: MFCD16996079
• CID: 2760722
• PubChem ID: 68009802
• Update Time: 2025-05-19

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-9H-carbazole Chemical and Physical Properties

Names and Identifiers

• 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole
• (9H-Carbazol-4-yl)boronic Acid Pinacol Ester
• 4-(9H-Carbazol-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• MB19815
• DB-128551
• MFCD16996079
• 1255309-13-7
• T71662
• CS-0099203
• AKOS037651322
• T3747
• CS-16509
• SCHEMBL10014624
• 835-945-5
• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-9H-carbazole

• MDL： MFCD16996079
• Inchi： 1S/C18H20BNO2/c1-17(2)18(3,4)22-19(21-17)13-9-7-11-15-16(13)12-8-5-6-10-14(12)20-15/h5-11,20H,1-4H3
• InChI Key： BLFDNIPIBSFUEL-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=CC3=C2C2C=CC=CC=2N3)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 293.1587090 g/mol
• Monoisotopic Mass: 293.1587090 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.2
• Molecular Weight: 293.2

Experimental Properties

• Melting Point: 175.0 to 179.0 deg-C

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-9H-carbazole Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-9H-carbazole

Recent Advances in the Application of 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-9H-carbazole (CAS: 1255309-13-7) in Chemical Biology and Pharmaceutical Research

The compound 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-9H-carbazole (CAS: 1255309-13-7) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This boronic ester-functionalized carbazole derivative serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and fluorescent probes. Recent studies have highlighted its role in Suzuki-Miyaura cross-coupling reactions, enabling the construction of complex carbazole-based architectures with potential therapeutic applications.

One of the most notable advancements involves the use of this compound in the development of novel PROTACs (Proteolysis Targeting Chimeras). Researchers have successfully incorporated 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-9H-carbazole into bifunctional molecules that target disease-relevant proteins for degradation. The boronic ester moiety facilitates efficient conjugation with various warheads and E3 ligase ligands, while the carbazole core provides optimal physicochemical properties for cellular permeability. A 2023 study published in Journal of Medicinal Chemistry demonstrated its utility in creating selective BET protein degraders with improved pharmacokinetic profiles.

In the field of materials science, this compound has shown promise in the development of organic electronic materials. The electron-rich carbazole unit, combined with the boronic ester functionality, allows for precise tuning of electronic properties in conjugated polymers. Recent work published in Advanced Materials has utilized 1255309-13-7 as a building block for organic light-emitting diodes (OLEDs) with exceptional color purity and device stability. The compound's ability to participate in both cross-coupling and subsequent functionalization reactions makes it particularly valuable for creating complex π-conjugated systems.

From a synthetic chemistry perspective, several research groups have developed improved protocols for the preparation and handling of 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-9H-carbazole. A 2024 publication in Organic Process Research & Development described a scalable synthesis route that addresses previous challenges with purity and yield. The new method employs continuous flow chemistry techniques, achieving >95% purity at multi-gram scale while minimizing the formation of deboronation byproducts. These advances have significantly enhanced the compound's accessibility for both academic and industrial applications.

Looking forward, the unique properties of 1255309-13-7 position it as a valuable tool in emerging areas such as targeted protein degradation, bioimaging, and theranostic applications. Ongoing research is exploring its potential in creating spatially resolved chemical probes for super-resolution microscopy and in the development of next-generation antibody-drug conjugates. As synthetic methodologies continue to evolve and our understanding of structure-activity relationships deepens, this versatile building block is expected to play an increasingly important role in chemical biology and drug discovery efforts.